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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B1201121

For immediate release:

This technical guide provides an in-depth overview of the physicochemical properties of
isodecyl diphenyl phosphate (IDDP), tailored for researchers, scientists, and professionals in
drug development. This document compiles essential data, outlines experimental
methodologies, and presents a logical workflow for property determination.

Core Physicochemical Properties

Isodecyl diphenyl phosphate (CAS No. 29761-21-5) is a viscous, colorless, and clear liquid.
[1] Itis primarily utilized as a flame retardant and plasticizer in a variety of industrial
applications, including in PVC, rubber, polyurethanes, and coatings.[2][3][4][5] Its mechanism
as a flame retardant involves the formation of a protective char layer that impedes combustion.

[5]16]

General and Physical Properties

The fundamental physical and chemical identifiers for isodecyl diphenyl phosphate are
summarized below.
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Property Value Source(s)
8-methylnonyl diphenyl

IUPAC Name Y yidipneny
phosphate

CAS Number 29761-21-5

Molecular Formula C22H3104P [4]

Molecular Weight 390.45 g/mol [7]
Clear, colorless to pale yellow

Appearance ] o [4]16]
viscous liquid

Odor Faint [6]

_ 1.070 - 1.080 g/cm3 at 20-25
Density [41718]

°C

Refractive Index

~1.505

[7](8]

Viscosity

21.9 -30 mPa-s at 25 °C

[71(8]

Thermal and Stability Properties

The thermal characteristics of isodecyl diphenyl phosphate are critical for its application in

high-temperature processes.

Property Value Source(s)
) ) <-35°Cto-31°F

Melting Point ) [8]
(approximately -35 °C)
Decomposes above 245 °C at

Boiling Point reduced pressure (10 mmHg [7119]
or 1330 Pa)

] > 200 °F (approximately 93.3
Flash Point [71[8]

°C) to 465 °F (240.5 °C)

Thermal Stability

High thermal stability

[3]4]
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Solubility and Partitioning Behavior

The solubility and partitioning coefficients are crucial for understanding the environmental fate
and potential biological interactions of isodecyl diphenyl phosphate.

Property Value Source(s)

Insoluble; reported values
Water Solubility range from < 1 mg/mL to [2][71[10]
0.011-0.03 mg/L at 22-23.5 °C

log Kow (Octanol-Water
N o 544 -6.11 [7]
Partition Coefficient)

Very low; reported as 1.6 x

Vapor Pressure 10-> mmHg to 5.08 x 10> Pa [2]
at 25 °C
Estimated as 1.8 Pa m3/mol at
Henry's Law Constant o5 o [2]

Experimental Protocols for Physicochemical
Property Determination

Standardized methodologies are essential for the accurate and reproducible determination of
physicochemical properties. The following are summaries of relevant OECD and ASTM
guidelines applicable to a substance like isodecyl diphenyl phosphate.

Boiling Point (OECD Guideline 103)

This guideline describes several methods for determining the boiling point of a liquid, which is
the temperature at which its vapor pressure equals the atmospheric pressure.[3][10][11][12]
For a substance like isodecyl diphenyl phosphate that may decompose at its boiling point,
methods that can be performed at reduced pressures are necessary.[9]

o Ebulliometer Method: This method involves measuring the boiling temperature of the liquid in
an apparatus equipped with a reflux condenser.
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e Dynamic Method: The boiling point is determined by measuring the vapor pressure as a
function of temperature.[10] This method is also suitable for determining the vapor pressure

curve.

« Distillation Method: This involves distilling the substance and recording the temperature at
which it boils.[10]

» Siwoloboff Method: A small amount of the substance is heated in a capillary tube, and the
temperature at which a continuous stream of bubbles emerges is recorded.

 Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC): These
thermal analysis techniques can be used to determine the boiling point by detecting the
endothermic event associated with boiling.[10][11]

Given that isodecyl diphenyl phosphate decomposes at its atmospheric boiling point, the
dynamic method at reduced pressure is the most appropriate for accurately determining its
boiling behavior.[9]

Water Solubility (OECD Guideline 105)

This guideline details two primary methods for determining the water solubility of chemical
substances: the column elution method and the flask method.[13][14][15][16]

o Flask Method: Suitable for substances with solubilities above 10-2 g/L. A sufficient amount of
the substance is agitated in water at a constant temperature until saturation is reached. The
concentration of the dissolved substance in the agueous phase is then determined by a
suitable analytical method after separation of the undissolved portion.

e Column Elution Method: Recommended for substances with low water solubility (< 1072 g/L).
A column is filled with an inert support material coated with the test substance. Water is then
passed through the column at a slow, constant rate. The concentration of the substance in
the eluate is measured until it reaches a plateau, which represents the saturation solubility.

For isodecyl diphenyl phosphate, with its very low water solubility, the column elution method
is the more appropriate choice.[17]
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n-Octanol-Water Partition Coefficient (log Kow) (OECD
Guideline 107 & 117)

The octanol-water partition coefficient is a measure of a substance's lipophilicity.

Shake Flask Method (OECD 107): This method is suitable for log Kow values between -2
and 4.[18] It involves dissolving the substance in a mixture of n-octanol and water, shaking
the mixture until equilibrium is reached, and then measuring the concentration of the
substance in each phase.

HPLC Method (OECD 117): This method is applicable for log Kow values in the range of O to
6.[19] It is an indirect method where the log Kow is estimated from the retention time of the
substance on a reverse-phase HPLC column, calibrated with reference substances of known
log Kow.

Given the high log Kow of isodecyl diphenyl phosphate, the HPLC method would be a

suitable and efficient approach.

Density of Liquids (OECD Guideline 109)

This guideline provides several methods for determining the density of liquids.[2][4][7]

Hydrometer: A weighted glass float is immersed in the liquid, and the density is read from a
calibrated stem.

Hydrostatic Balance: The density is calculated from the difference in the weight of a solid
body in air and when submerged in the liquid.

Oscillating Densimeter: The density is determined by measuring the change in the resonant
frequency of a U-shaped tube when it is filled with the liquid.

Pycnometer: The density is calculated from the mass of a known volume of the liquid.

Viscosity of Liquids (ASTM D445 | D7042)

ASTM D445 (Capillary Viscometer): This standard test method measures the kinematic
viscosity of transparent and opaque liquids by timing the flow of a fixed volume of liquid
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through a calibrated glass capillary viscometer under gravity.[20][21] The dynamic viscosity
can be calculated by multiplying the kinematic viscosity by the density of the liquid.

o ASTM D7042 (Stabinger Viscometer): This method allows for the concurrent measurement

of dynamic viscosity and density of liquids.[22]

Logical and Experimental Workflows

The determination of a key physicochemical property such as water solubility follows a
structured workflow to ensure accuracy and reproducibility.
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Click to download full resolution via product page
Workflow for log Kow Determination (Shake-Flask Method)

Relevance in Research and Drug Development

Isodecyl diphenyl phosphate's primary applications are as a flame retardant and plasticizer.
[5][6] While toxicological data is available from studies by agencies such as the National
Toxicology Program, its direct application in drug development as a therapeutic agent has not
been established.[23] Organophosphate compounds are a broad class of chemicals, and while
some have pharmaceutical applications, isodecyl diphenyl phosphate is not among them
based on current literature. Its high lipophilicity (high log Kow) and low water solubility are
characteristics that often pose challenges for drug delivery and bioavailability.

Researchers in drug development may encounter isodecyl diphenyl phosphate as an
environmental contaminant or as a component of materials used in drug manufacturing,
storage, or delivery systems. In such contexts, understanding its physicochemical properties is
crucial for assessing potential interactions, leaching, and toxicological risks. There is no known
direct interaction with specific biological signaling pathways in a therapeutic context. However,
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some studies on related organophosphate flame retardants have explored their potential as
endocrine disruptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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